Journal Name:Journal of Essential Oil Research
Journal ISSN:1041-2905
IF:2.532
Journal Website:http://www.tandfonline.com/toc/tjeo20/current
Year of Origin:1989
Publisher:Taylor and Francis Ltd.
Number of Articles Per Year:54
Publishing Cycle:Bimonthly
OA or Not:Not
Journal of Essential Oil Research ( IF 2.532 ) Pub Date: 2017-03-21 , DOI:
10.1039/C7FO00154A
Alzheimer's disease (AD) is a chronic and multi-factor-induced neurodegenerative disorder. The development of a single-target treatment strategy for AD has not been successful. Shengmai-San (SMS), a traditional Chinese medicine containing multi-active components, has been reported to be effective for treating AD. However, the mechanism of SMS is still unclear, and as a multicomponent combination therapy, there is a lack of appropriate evaluation. Thereby, metabolomics was applied to investigate the multi-target intervention of SMS by monitoring the fold changes of metabolites in serum. An AD model was successfully replicated by treating rats with oral aluminum chloride (AlCl3) and an intraperitoneal injection of D-galactose (D-gal) for 105 days. The intervention group was treated with SMS during the whole modeling process. The results of classical experiments showed that SMS could alleviate Aβ1–40 deposition, protect neurons in the CA3 region of the hippocampus and improve spatial learning and memory impairment compared with the model group. Based on these curative effects, a metabolomics study was implemented using the UPLC-Q/TOF-MS method. A heatmap of AD-associated metabolites (P < 0.05) was set up to target the most relevant metabolic network and to evaluate the comprehensive effects of SMS. Based on this AD-associated metabolic network, the total regulation-of-metabolites’ coverage rate of SMS was 51.35% and the gross metabolites’ recovery proportion was 72.32%. Lipid peroxidation was the main mechanism of SMS intervention in AD, including inhibition of the generation of linoleic acid hydroperoxides, such as 13-HPODE, 9-HPODE and 9-OxoODE.
Journal of Essential Oil Research ( IF 2.532 ) Pub Date: 2014-01-07 , DOI:
10.1039/C3FO60520E
We present the results of the first study characterizing new tomato hybrids, possessing dark green (dg), old gold crimson (ogc), and ripening inhibitor (rin) genes, that determines the bioactive molecules and in vitro antioxidant potential of the peel and pulp of the fruits. The hybrids developed from Berika and BCT-115 (having the dg gene) were superior to those developed from BCT-119 and BCT-111 (carrying ogc and rin genes, respectively), in relation to their nutritional potential. A wide range (mg/100 g FW) of ascorbic acid (∼21–40), lycopene (∼2–4), β-carotene (∼0.5–1.7), total flavonoids (∼4.6–20.0), and total phenols (∼16–30) was recorded in the pulp. The peel fraction of the tomatoes was identified as an important reservoir of antioxidant bioactive compounds viz. lycopene (∼8–25), β-carotene (∼1.6–3.1), total flavonoids (∼42–82), and total phenols (∼59–83). The radical scavenging activity ranged from ∼45–78 and 21–50% in the peel and pulp, respectively, whereas the metal chelating activity was found to range from ∼23–42 and ∼15–26% in peel and pulp, respectively, among all the hybrids. This finding offers a new direction towards the development of new tomato hybrids that possess not only a good shelf life, but also a nutritional status as well. Moreover, utilizing tomato peel as a source of phytochemicals could offer diverse opportunities for nutraceutical and functional food applications.
Journal of Essential Oil Research ( IF 2.532 ) Pub Date: 2021-03-12 , DOI:
10.1039/D0FO03190A
Cerebral stroke, a common clinical problem, is the predominant cause of disability and death worldwide. Its prevalence increases and infarctions exacerbate with age. A Tibetan plant, Brassica rapa L., possesses multiple medicinal effects, such as anti-altitude sickness, anti-hyperlipidemia and anti-fatigue, as mentioned in the noted ancient Tibet pharmacopeia “The Four Medical Tantras”. Our preliminary studies also showed the anti-hypoxia protection mechanism of B. rapa L., implying its possible relationship with anti-ischemic neuroprotection. However, the potential molecular mechanism of the active constituent of turnip against cerebral ischemia/reperfusion remains unclear. In our study, oxidative stress markers, including LDH, ROS, SOD, GPx and CAT were assayed. In controlled in vitro assays, we found that the turnip's active constituent had remarkable anti-hypoxia capability. We further showed the profound effects of the active constituent of turnip on the levels of apoptosis-related proteins, including Bax, Bcl-2 and caspase-3, which contributed to its anti-inflammatory activity. Western blot analysis results also implied that active-constituent pretreatment reversed the diminished expression of the PI3K/Akt/mTOR pathway mediated by oxygen glucose deprivation/reperfusion (OGD/R); further experimental evidence showed that the protective role was limited in the PI3K inhibitor (LY294002) treatment group. Our results demonstrated that the functional monomer of B. rapa L. exerted a neuroprotective effect against OGD/R-induced HT22 cell injury, and its potential mechanism provides a scientific basis for future clinical applications and its use as a functional food.
Journal of Essential Oil Research ( IF 2.532 ) Pub Date: 2014-09-01 , DOI:
10.1039/C4FO00619D
The present work outlines a detailed chemical characterization of Suillus granulatus species, besides presenting the antioxidant and antimicrobial properties of their methanolic extracts. The study was carried out with samples drawn from Portugal and Serbia in order to prove that though mushrooms are strongly influenced by the environment in which they develop, they have a specific chemical profile that can be typical of their genus/species. The studied species proved to be healthy foods, low in fat and rich in protein and carbohydrates, with mannitol and trehalose being the main free sugars detected. They also proved to be a source of organic and phenolic acids, as well as mono- and polyunsaturated fatty acids and tocopherols. The Serbian samples revealed higher antioxidant and antimicrobial potential. Accordingly, we find that the S. granulatus species can be considered to be a functional food, since it is a source of nutraceutical and biologically active compounds.
Journal of Essential Oil Research ( IF 2.532 ) Pub Date: 2016-02-15 , DOI:
10.1039/C5FO01536G
Opuntia spp. flowers have been traditionally used for medical purposes, mostly because of their diversity in bioactive molecules with health promoting properties. The proximate, mineral and volatile compound profiles, together with the cytotoxic and antimicrobial properties were characterized in O. microdasys flowers at different maturity stages, revealing several statistically significant differences. O. microdasys stood out mainly for its high contents of dietary fiber, potassium and camphor, and its high activities against HCT15 cells, Staphylococcus aureus, Aspergillus versicolor and Penicillium funiculosum. The vegetative stage showed the highest cytotoxic and antifungal activities, whilst the full flowering stage was particularly active against bacterial species. The complete dataset has been classified by principal component analysis, achieving clearly identifiable groups for each flowering stage, elucidating also the most distinctive features, and comprehensively profiling each of the assayed stages. The results might be useful to define the best flowering stage considering practical application purposes.
Journal of Essential Oil Research ( IF 2.532 ) Pub Date: 2015-02-06 , DOI:
10.1039/C4FO01208A
The purpose of the present study was to evaluate the antioxidant and antimicrobial potential of Filipendula ulmaria (L.) Maxim. methanolic extracts, their stabilities under different pH and thermal conditions and in vitro digestibility. The results showed a considerable content of phenolic compounds in the extracts, especially total phenolic acids (47.47 mg CAE g−1) and flavonoids (45.47 mg RUE g−1) in aerial parts. HPLC analysis indicated the presence of spiraeoside in the aerial part extract. The extracts revealed an interesting antimicrobial effect against the tested microorganisms, especially bacteria E. coli and E. faecalis (MIC 0.156–0.625 mg mL−1), and fungi P. cyclopium and F. oxysporum (MIC 2.5–5 mg mL−1). The extracts exerted high antioxidant activities, particularly the root extract, paralleled by their considerable activities against the lipid oxidation process. The results of this study suggest that both extracts potentially could be functional food ingredients considering their good antioxidant and antimicrobial activities, and stability under different conditions.
Journal of Essential Oil Research ( IF 2.532 ) Pub Date: 2015-05-21 , DOI:
10.1039/C4FO01069H
Obesity is a global health problem that requires the utmost attention. Apart from other factors the trans-differentiation of mesenchymal stem cells (MSCs) into adipocytes is an added detrimental factor causing the intensification of obesity. The main objective of this present study is to analyse whether capsaicin is capable of inhibiting the differentiation of BMSCs to adipocytes. Bone marrow mesenchymal stem cells (BMSCs) were obtained and exposed to different concentrations of capsaicin for a period of 6 days following 2 days of adipogenic induction. The capsaicin exposed cells were collected at three different time points (2, 4 and 6 days) and subjected to various analyses. BMSCs after exposure to capsaicin showed dose and time dependent reduction in cell viability and proliferation. Interestingly, capsaicin induced cell cycle arrest at G0–G1 and increased apoptosis by increasing reactive oxygen species (ROS) and reactive nitrogen species (RNS) production. Capsaicin significantly inhibited the early adipogenic differentiation, lipogenesis and maturation of adipocytes with concomitant repression of PPARγ, C/EBPα, FABP4 and SCD-1. Taken together, the results of the present study have clearly emphasized that capsaicin potentially inhibits the adipogenic differentiation of mesenchymal stem cells via many different pathways (anti-proliferative, apoptotic and cell cycle arrest) through the stimulation of ROS and RNS production. Thus, capsaicin not only suppresses the maturation of pre-adipocytes into adipocytes but also inhibits the differentiation of mesenchymal stem cells into adipocytes.
Journal of Essential Oil Research ( IF 2.532 ) Pub Date: 2016-08-19 , DOI:
10.1039/C6FO01075J
Geranium robertianum L. has been used in folk medicine and herbalism practice for the treatment of various conditions, but the study of its bioactivity has been barely addressed. Although its phytochemical composition has received some attention, contributions to the nutritional composition are practically unknown. Herein, G. robertianum gathered in Trás-os-Montes, Northeastern Portugal, was chemically characterized regarding nutritional parameters, and the antioxidant activity and cytotoxicity against several human tumor cell lines and non-tumor porcine liver primary cells of several aqueous and organic extracts were evaluated. G. robertianum showed to be an equilibrated valuable herb, rich in carbohydrates and proteins, and poor in fat, providing sugars, tocopherols, organic and essential fatty acids. Amongst the extracts, the acetone one showed the highest total phenol and total flavonoid contents, as well as the greatest antioxidant and cytotoxic activities. This extract showed to contain hydrolysable tannins (e.g. geraniin and castalagin/vescalagin), as the main phenolic compounds.
Journal of Essential Oil Research ( IF 2.532 ) Pub Date: 2020-04-29 , DOI:
10.1039/D0FO00484G
Twenty-nine flavonoid glycosides were identified in the aqueous extract (PC) of Petroselinum crispum var. crispum leaves and apiin, the major compound, was isolated thereof. Apigenin was obtained (90% purity) by the hydrolysis of apiin. A high content of phenolics (12.49 ± 1.70 mg GAE per g of parsley extract – Folin–Ciocalteu method) and total flavonoids (15.05 ± 2.20 mg of quercetin equivalents per g of parsley extract – aluminum chloride method) was quantified in P. crispum, as well as high antioxidant activity ((EC50 – 15.50 mg mL−1, DPPH method) and (189.8 mM Fe(II) per mg of dry plant aqueous extract – FRAP method)). In vivo analysis with Saccharomyces cerevisiae cells showed low toxicity of the aqueous extract of parsley, however, it revealed a high dose-dependent antioxidant potential, mainly in the lipoperoxidation assay. In addition, flavonoid apiin also showed antioxidant action on yeast cells under oxidative stress in the cell viability assay (0.1 mM) and lipid peroxidation (0.01 and 0.1 mM), while apigenin was slightly antioxidant. Therefore, it is likely that the antioxidant activity of apiin is related to the total antioxidant capacity of parsley.
Journal of Essential Oil Research ( IF 2.532 ) Pub Date: 2018-03-27 , DOI:
10.1039/C7FO01989K
A casein glycomacropeptide hydrolysate (GMPH) was found to possess inhibitory activity against lipopolysaccharide (LPS)-induced inflammatory response in our previous study. In the current study, the inhibitory effect and the underlying molecular mechanism of GMPH on inflammatory response in LPS-stimulated RAW264.7 macrophages were further investigated. Results showed that GMPH significantly suppressed LPS-induced intracellular reactive oxygen species (ROS) and malondialdehyde (MDA) production. GMPH reduced the production of prostaglandin E2 (PEG2) and the expression of cyclooxygenase-2 (COX-2) and cytosolic phospholipase A2 (cPLA2) in LPS-stimulated macrophages. GMPH also attenuated LPS-induced phosphorylation of MAPK (c-Jun NH2-terminal kinase (JNK), extracellular signal-regulated kinase (ERK) and p38) and protein kinase B (Akt). Furthermore, GMPH inhibited nuclear transcription factor kappa-B (NF-κB) activation by suppressing the nuclear translocation of NF-κB p65, which was markedly reversed by LY294002, an Akt inhibitor. These results demonstrated that GMPH exerts anti-inflammatory functions through the inactivation of MAPK and Akt in LPS-stimulated RAW264.7 macrophages, therefore may hold potential to ameliorate inflammation-related metabolic disorders.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术4区 | CHEMISTRY, APPLIED 应用化学4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
5.00 | 39 | Science Citation Index Expanded | Not |
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